Cas no 2244086-28-8 (Benzene, 2-(4-chloro-3-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-)
Benzene, 2-(4-chloro-3-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2-(4-chloro-3-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-
-
- Inchi: 1S/C13H5ClF6O/c14-8-2-1-7(5-9(8)15)21-12-10(16)3-6(4-11(12)17)13(18,19)20/h1-5H
- InChI Key: ORNKUECYCBDTBQ-UHFFFAOYSA-N
- SMILES: C1(F)=CC(C(F)(F)F)=CC(F)=C1OC1=CC=C(Cl)C(F)=C1
Benzene, 2-(4-chloro-3-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC502806-1g |
4-Chloro-3-fluorophenyl 2,6-difluoro-4-(trifluoromethyl)phenyl ether |
2244086-28-8 | 95% | 1g |
£800.00 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1588739-1g |
2-(4-Chloro-3-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)benzene |
2244086-28-8 | 98% | 1g |
¥7666 | 2023-03-11 |
Benzene, 2-(4-chloro-3-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on Benzene, 2-(4-chloro-3-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-
Latest Research Insights on Benzene, 2-(4-chloro-3-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- (CAS: 2244086-28-8)
In recent years, the compound Benzene, 2-(4-chloro-3-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- (CAS: 2244086-28-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated aromatic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of multiple fluorine atoms and a trifluoromethyl group enhances its metabolic stability and bioavailability, making it a valuable candidate for drug development.
A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound. The researchers employed a multi-step synthetic route to achieve high purity and yield, followed by comprehensive characterization using NMR and mass spectrometry. The study highlighted the compound's ability to interact with specific protein targets, particularly those involved in inflammatory pathways. Preliminary in vitro assays demonstrated significant inhibitory activity against key enzymes, suggesting its potential as an anti-inflammatory agent.
Another groundbreaking research effort, documented in Bioorganic & Medicinal Chemistry Letters, investigated the compound's role in oncology. The study revealed that Benzene, 2-(4-chloro-3-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. Mechanistic studies indicated that the compound induces apoptosis through the activation of caspase pathways, offering a novel approach to targeted cancer therapy.
In addition to its therapeutic potential, the compound's pharmacokinetic properties have been a focal point of recent research. A study in Drug Metabolism and Disposition reported favorable absorption and distribution profiles, along with a relatively long half-life in preclinical models. These findings underscore the compound's suitability for further development as a drug candidate.
Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing potential off-target effects. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, Benzene, 2-(4-chloro-3-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- (CAS: 2244086-28-8) represents a versatile and potent molecule with broad applications in drug discovery. Its unique chemical properties and promising biological activities make it a subject of intense research, with the potential to yield innovative therapies for various diseases. Future studies will likely focus on elucidating its mechanisms of action and exploring its efficacy in more complex biological systems.
2244086-28-8 (Benzene, 2-(4-chloro-3-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)